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Compound of Interest

Compound Name: Reactive Orange 4

Cat. No.: B12373870

For Immediate Release

This technical guide provides an in-depth exploration of the synthesis pathway and mechanism
for the monoazo dye, C.I. 18260, also known as Mordant Brown 40. This document is intended
for researchers, scientists, and professionals in the field of drug development and chemical
synthesis, offering a comprehensive overview of the chemical processes involved in the
creation of this compound.

Chemical Identity

C.l. 18260, identified as Mordant Brown 40, is a monoazo dye. The Colour Index (C.l.) number
places it within the 11000-19999 range, which is characteristic of monoazo dyes.[1][2] While
some sources may associate the name "Mordant Brown 40" with other C.I. numbers, for the
purpose of this guide, we will focus on the synthesis of the structure commonly identified by this
name.

Synthesis Pathway

The synthesis of C.I. Mordant Brown 40 is a classic example of azo coupling, a fundamental
reaction in the synthesis of a vast array of dyes. The overall process involves two primary
stages: the diazotization of an aromatic amine followed by the coupling of the resulting
diazonium salt with a suitable coupling component.

The specific synthesis of Mordant Brown 40 involves the following key steps:
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» Diazotization of 4-amino-3-hydroxy-7-nitrosonaphthalene-1-sulfonic acid: The synthesis
commences with the diazotization of the aromatic amine, 4-amino-3-hydroxy-7-
nitrosonaphthalene-1-sulfonic acid. This reaction is typically carried out in an acidic medium,
commonly using sodium nitrite and a strong acid like hydrochloric acid, at low temperatures
(0-5 °C) to ensure the stability of the highly reactive diazonium salt intermediate.

e Azo Coupling with 2,4-dihydroxyquinoline: The resulting diazonium salt is then coupled with
the aromatic compound 2,4-dihydroxyquinoline.[3] This electrophilic aromatic substitution
reaction forms the characteristic azo bond (-N=N-), which is the chromophore responsible for
the dye's color. The coupling reaction is sensitive to pH and is generally carried out under
controlled conditions to achieve optimal yield and purity.

The overall synthesis can be represented by the following reaction scheme:
Figure 1: Synthesis Pathway of C.l. 18260 (Mordant Brown 40).

Reaction Mechanism

The synthesis of C.I. 18260 proceeds through a well-established electrophilic aromatic
substitution mechanism.

3.1. Diazotization Mechanism:

The diazotization reaction begins with the formation of nitrous acid (HNO2) from sodium nitrite
and a strong acid. The nitrous acid is then protonated, and subsequent loss of a water
molecule generates the highly electrophilic nitrosonium ion (NO*). The amino group of 4-
amino-3-hydroxy-7-nitrosonaphthalene-1-sulfonic acid then acts as a nucleophile, attacking the
nitrosonium ion. A series of proton transfers and the elimination of a water molecule lead to the
formation of the stable diazonium salt.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12373870#c-i-18260-synthesis-pathway-and-
mechanism]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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